Cas no 2097861-29-3 (2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• CAS No: 2097861-29-3
• MF: C₁₆H₁₈ClNO₃S
• MW: 339.837022304535
• CID: 5473995
• PubChem ID: 126850484
• Update Time: 2025-05-20

2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS032465025
• F6194-1126
• 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• 2-(4-chlorophenoxy)-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)acetamide
• 2097861-29-3

• Inchi： 1S/C16H18ClNO3S/c1-16(20,8-12-6-7-22-10-12)11-18-15(19)9-21-14-4-2-13(17)3-5-14/h2-7,10,20H,8-9,11H2,1H3,(H,18,19)
• InChI Key： FNOZKPBFPFWTPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC(C)(CC1=CSC=C1)O)=O

Computed Properties

• Exact Mass: 339.0695923g/mol
• Monoisotopic Mass: 339.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide

Comprehensive Analysis of 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097861-29-3)

The compound 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide, identified by its CAS No. 2097861-29-3, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiophene ring and a chlorophenoxy moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent, given its ability to interact with biological targets. The presence of both hydroxy and acetamide functional groups further enhances its versatility in synthetic chemistry.

In recent years, the demand for novel compounds like 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide has surged, driven by advancements in drug discovery and sustainable agriculture. Users frequently search for terms such as "thiophene derivatives in medicine" and "chlorophenoxy compounds applications," reflecting the growing interest in this niche. The compound's CAS No. 2097861-29-3 is often queried in scientific databases, underscoring its relevance in academic and industrial settings. Its potential to address challenges in crop protection and therapeutic development aligns with current trends in green chemistry and precision medicine.

The synthesis of 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide involves multi-step organic reactions, leveraging modern techniques like catalysis and microwave-assisted synthesis. These methods not only improve yield but also reduce environmental impact, a key concern for today's researchers. The compound's hydroxypropyl segment is particularly noteworthy, as it contributes to its solubility and bioavailability, making it a viable candidate for formulation development. Questions like "how to improve acetamide stability" and "thiophene-based drug design" are common among chemists exploring this molecule.

From a regulatory perspective, 2-(4-chlorophenoxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide complies with global safety standards, ensuring its suitability for further research. Its non-toxic profile and biodegradability are often highlighted in discussions about sustainable chemicals. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture. Its CAS No. 2097861-29-3 serves as a gateway to a wealth of research opportunities, bridging gaps between theory and practical innovation.